Cas no 57248-16-5 (Methanone, bis(2,5-dimethyl-3-thienyl)-)

• Product Name: Methanone, bis(2,5-dimethyl-3-thienyl)-
• CAS No: 57248-16-5
• MF: C₁₃H₁₄OS₂
• MW: 250.379661083221
• CID: 346021
• PubChem ID: 68141858
• Update Time: 2025-04-19

Methanone, bis(2,5-dimethyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(2,5-dimethyl-3-thienyl)-
• bis(2,5-dimethylthiophen-3-yl)methanone
• DTXSID50738063
• 57248-16-5
• 2,5-dimethylthienyl ketone
• SCHEMBL11848005

• Inchi： 1S/C13H14OS2/c1-7-5-11(9(3)15-7)13(14)12-6-8(2)16-10(12)4/h5-6H,1-4H3
• InChI Key： QHULZVBPVUOXNL-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C(C1C=C(C)SC=1C)=O

Computed Properties

• Exact Mass: 250.04872
• Monoisotopic Mass: 250.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 17.07